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Introduction

PC Biotin-PEG3-azide is a versatile, multi-functional reagent designed for the reversible
immobilization of biomolecules. This reagent combines three key features into a single
molecule:

e An Azide Group: Enables covalent conjugation to alkyne-modified biomolecules (e.g.,
proteins, peptides, nucleic acids) via highly efficient and bio-orthogonal "click chemistry".[1]

[2]

» A Photocleavable (PC) Linker: A 2-nitrobenzyl-based linker allows for the gentle, reagent-free
release of captured biomolecules from a solid support using near-UV light (typically 300-365
nm).[3][4][5][6] This method avoids the harsh denaturing conditions often required to disrupt
the strong biotin-streptavidin interaction.[3][7]

o A Biotin Moiety: Provides an exceptionally strong and specific non-covalent anchor to
streptavidin or avidin-coated surfaces (Ka = 10> M%), forming one of the most robust
biological interactions known.[8][9][10]
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» A PEG3 Spacer: A hydrophilic polyethylene glycol (PEG) linker enhances solubility in
agueous media and reduces steric hindrance between the immobilized biomolecule and the
solid surface.[11][12]

This combination of features makes PC Biotin-PEG3-azide an ideal tool for applications
requiring high-efficiency capture, purification, and subsequent release of target molecules for
downstream analysis, such as in proteomics, affinity chromatography, and drug discovery.[1]
[13][14][15]

Key Applications

o Affinity Purification & Mass Spectrometry: Isolate and enrich alkyne-labeled proteins from
complex mixtures like cell lysates.[1] The photocleavable nature allows for the release of
target proteins for analysis by mass spectrometry without contamination from streptavidin
resin components.[7][16]

o Protein-Protein Interaction Studies: Immobilize a "bait" protein to identify and capture
interacting "prey" proteins. The gentle release mechanism helps preserve the integrity of
captured complexes.

» Drug Discovery & Target Identification: Used in activity-based protein profiling (ABPP) and
the development of PROTACS to isolate and identify cellular targets of small molecules.[17]

o DNA/RNA Pull-Down Assays: Capture and release specific nucleic acid sequences and their
binding partners for analysis.[4][13][18]

» Surface Plasmon Resonance (SPR): While the strong biotin-streptavidin bond is often
considered irreversible for SPR, the photocleavable linker offers a unique method for surface
regeneration or release of captured analytes.[9]

Quantitative Data Summary

The efficiency of immobilization and release depends on several factors, including the
properties of the solid support and the specific reaction conditions. The tables below
summarize key quantitative parameters.

Table 1: Biotin-Streptavidin Interaction & Surface Capacity
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Substrate/Conditio

Label

after cleavage.

Parameter Value Source
n
Association Constant Biotin-Streptavidin
~10*> M~ . [8][°]
(Ka) Interaction
Dissociation Constant Biotin-Streptavidin
~10-15M _ [2]
(Kd) Interaction
o ] Streptavidin High
Binding Capacity ~21.1 pmol/well o [8]
Binding 96-well plate
o ] Standard Streptavidin
Binding Capacity ~6.8 pmol/well [8]
96-well plate
o ) Neutravidin 96-well
Binding Capacity ~5.7 pmol/well [8]
plate
Table 2: Photocleavage Conditions & Efficiency
Parameter Condition Notes Source
Wavelength for Optimal cleavage
300-365 nm _ [1][3][6]118]
Cleavage typically at ~365 nm.
Light Source Low-intensity UV lamp  e.g., 1-5 mW/cm? [11]
Time depends on light
Irradiation Time 5-15 minutes intensity and sample [4115][18]
concentration.
Can be near-
Cleavage Efficiency >80-95% guantitative under [5]
optimal conditions.
Small residual mass
Fragment Left on )
~100.7 Da left on the biomolecule [7]

Experimental Workflow and Protocols
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The overall process involves three main stages: conjugation of the PC-Biotin reagent to the
target molecule, immobilization onto a streptavidin surface, and photorelease of the captured
molecule.
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Stage 1: Conjugation

Stage 2: Immobilization

\
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\
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Figure 1. General experimental workflow for solid-phase immobilization and release.
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Protocol 1: Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC)

This protocol describes the conjugation of PC Biotin-PEG3-azide to an alkyne-modified
protein.

Materials:
o Alkyne-modified protein in a compatible buffer (e.g., PBS, pH 7.4).
e PC Biotin-PEG3-azide (e.g., BroadPharm BP-22676).[11]

e Click Chemistry Stock Solutions:

(¢]

Copper(ll) Sulfate (CuSOa4): 50 mM in deionized water.

[¢]

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA): 50 mM in deionized water.

[¢]

Sodium Ascorbate: 100 mM in deionized water (prepare fresh).

PC Biotin-PEG3-azide: 10 mM in DMSO.

o

Methodology:

o Prepare the Protein: Adjust the concentration of the alkyne-modified protein to 1-5 mg/mL in
your reaction buffer.

o Prepare the Click-Mix: In a microcentrifuge tube, sequentially add the reagents to create the
catalyst mix. For a 100 pL final reaction volume:

o 10 pL of 50 mM CuSOa
o 10 pL of 50 mM THPTA
o Vortex briefly

o 20 pL of 100 mM Sodium Ascorbate (freshly prepared)
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o Vortex briefly. The solution should be clear.

¢ |nitiate the Reaction:

o To your protein solution, add the PC Biotin-PEG3-azide stock solution to a final
concentration of 100-200 uM (a 5-10 fold molar excess over the protein).

o Add the prepared Click-Mix to the protein/azide mixture to a final concentration of 1 mM
CuSOa.

o Gently mix and incubate the reaction at room temperature for 1-2 hours or at 4°C
overnight.

 Purification: Remove excess unreacted biotin reagent and catalyst components using a
desalting column (e.g., Zeba™ Spin Desalting Columns) or dialysis, exchanging into the
appropriate buffer for immobilization.

Protocol 2: Solid-Phase Immobilization on Streptavidin
Beads

This protocol details the capture of the biotinylated protein using streptavidin-coated magnetic
beads.

Materials:

Biotinylated protein from Protocol 1.

Streptavidin-coated magnetic beads.

Binding/Wash Buffer: Phosphate-Buffered Saline (PBS) with 0.05% Tween-20, pH 7.4.

Magnetic separation rack.

Methodology:

o Bead Preparation: Resuspend the streptavidin beads in their storage buffer. Transfer an
appropriate amount of bead slurry (e.g., 50 pL for a 10-50 pg protein capture) to a new tube.
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o Equilibration: Place the tube on the magnetic rack to pellet the beads. Discard the
supernatant. Add 500 pL of Binding/Wash Buffer, resuspend the beads, and repeat this wash
step twice to equilibrate the beads.

o Binding: After the final wash, resuspend the equilibrated beads in 100-200 L of
Binding/Wash Buffer. Add your biotinylated protein solution.

e Incubation: Incubate the mixture for 30-60 minutes at room temperature with gentle rotation
to keep the beads suspended.

o Washing: Pellet the beads using the magnetic rack. Discard the supernatant, which contains
unbound protein.

e Wash the beads 3-5 times with 500 pL of Binding/Wash Buffer to remove non-specifically
bound molecules. After the final wash, the immobilized protein is ready for photocleavage.

Protocol 3: Photocleavage and Elution

This protocol describes the release of the captured protein from the solid support.

Materials:

Beads with immobilized protein from Protocol 2.

Elution Buffer: A buffer compatible with downstream analysis (e.g., 50 mM Tris, 150 mM
NaCl, pH 7.5).

UV Lamp (365 nm), such as a handheld UV lamp or a UV transilluminator.

Magnetic separation rack.
Methodology:

e Final Wash & Resuspension: After the final wash step in Protocol 2, remove the supernatant
and resuspend the beads in 50-100 pL of Elution Buffer.

« Irradiation: Place the open tube under a 365 nm UV lamp at a close distance (e.g., 5-15 cm).
Irradiate for 5-15 minutes.[18] Gentle agitation during this time can improve cleavage
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efficiency.
o Elution: After irradiation, place the tube on the magnetic rack to pellet the beads.

o Collection: Carefully collect the supernatant, which now contains your released, purified
protein. This sample is now ready for downstream analysis (e.g., SDS-PAGE, mass
spectrometry, Western blot).

Chemical Mechanisms

The following diagrams illustrate the key chemical transformations in the workflow.
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Figure 2. Covalent conjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition.
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Figure 3. Release of the biomolecule from the solid support via photocleavage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]

2. Cleavable Biotin Probes for Labeling of Biomolecules via the Azide — Alkyne Cycloaddition
- PMC [pmc.ncbi.nlm.nih.gov]

3. lifetein.com [lifetein.com]

4. Design and synthesis of a photocleavable biotinylated nucleotide for DNA analysis by
mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

5. pnas.org [pnas.org]

6. sg.idtdna.com [sg.idtdna.com]
7. vectorlabs.com [vectorlabs.com]
8. biomat.it [biomat.it]

9. High affinity immobilization of proteins using biotin- and GST-based coupling strategies -
PMC [pmc.ncbi.nim.nih.gov]

10. tools.thermofisher.com [tools.thermofisher.com]

11. PC Biotin-PEG3-azide, 1937270-46-6 | BroadPharm [broadpharm.com]

12. lumiprobe.com [lumiprobe.com]

13. glenresearch.com [glenresearch.com]

14. researchgate.net [researchgate.net]

15. adc.bocsci.com [adc.bocsci.com]

16. pubs.acs.org [pubs.acs.org]

17. medchemexpress.com [medchemexpress.com]

18. PC Biotin (photocleavable) Oligo Modifications from Gene Link [genelink.com]

To cite this document: BenchChem. [Application Notes: PC Biotin-PEG3-Azide for Reversible
Solid-Phase Immobilization]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.benchchem.com/product/b11830298?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/abs/10.1021/ja1083909
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016050/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016050/
https://www.lifetein.com/Peptide-Synthesis-Cleavable-Biotin-Peptides.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC373325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC373325/
https://www.pnas.org/doi/10.1073/pnas.242729099
https://sg.idtdna.com/site/catalog/modifications/product/2291
https://vectorlabs.com/products/pc-biotin-azide/
https://www.biomat.it/applications-techniques/biotin-binding-surfaces/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3025018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3025018/
https://tools.thermofisher.com/content/sfs/brochures/1601675-Avidin-Biotin-Handbook.pdf
https://broadpharm.com/product/bp-22676
https://www.lumiprobe.com/p/biotin-peg3-azide
https://www.glenresearch.com/reports/gr27-14
https://www.researchgate.net/publication/26254149_An_Azido-Biotin_Reagent_for_Use_in_the_Isolation_of_Protein_Adducts_of_Lipid-derived_Electrophiles_by_Streptavidin_Catch_and_Photorelease
https://adc.bocsci.com/resource/biotinylation-reagents-in-antibody-drug-conjugates.html
https://pubs.acs.org/doi/abs/10.1021/jasms.1c00079
https://www.medchemexpress.com/biotin-peg3-azide.html
https://www.genelink.com/newsite/products/mod_detail.asp?modid=143
https://www.benchchem.com/product/b11830298/docs#application-notes-pc-biotin-peg3-azide-for-reversible-solid-phase-immobilization
https://www.benchchem.com/product/b11830298/docs#application-notes-pc-biotin-peg3-azide-for-reversible-solid-phase-immobilization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11830298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b11830298/docs#application-notes-pc-biotin-peg3-
azide-for-reversible-solid-phase-immobilization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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